Cas no 56609-83-7 (4-sec-Butylbenzenesulfonyl Chloride)

• Product Name: 4-sec-Butylbenzenesulfonyl Chloride
• CAS No: 56609-83-7
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD00024886
• CID: 873386
• PubChem ID: 3776048
• Update Time: 2025-10-29

4-sec-Butylbenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Sec-butyl)benzene-1-sulfonyl chloride
• 4-(1-methylpropyl)benzenesulfonyl chloride
• 4-SEC-BUTYLBENZENESULFONYL CHLORIDE
• 4-(butan-2-yl)benzenesulfonyl chloride
• benzenesulfonyl chloride, 4-(1-methylpropyl)-
• STK349575
• EN300-07674
• 4-(sec-butyl)benzenesulfonyl chloride
• 4-butan-2-ylbenzenesulfonyl Chloride
• WJWCEGFXTKWVPH-UHFFFAOYSA-N
• 4-(butan-2-yl)benzene-1-sulfonyl chloride
• CS-0220834
• 56609-83-7
• VS-05241
• SCHEMBL1546794
• MFCD00024886
• BBL016251
• DTXSID20396275
• AKOS016344250
• AKOS000200559
• Z56963345
• ALBB-000982
• 4-sec-Butylbenzenesulfonyl Chloride

• MDL： MFCD00024886
• Inchi： 1S/C10H13ClO2S/c1-3-8(2)9-4-6-10(7-5-9)14(11,12)13/h4-8H,3H2,1-2H3
• InChI Key： WJWCEGFXTKWVPH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 232.03259
• Monoisotopic Mass: 232.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on 4-sec-Butylbenzenesulfonyl Chloride

Recent Advances in the Application of 4-sec-Butylbenzenesulfonyl Chloride (CAS: 56609-83-7) in Chemical Biology and Pharmaceutical Research

4-sec-Butylbenzenesulfonyl chloride (CAS: 56609-83-7) is a key intermediate in organic synthesis, particularly in the development of sulfonamide-based pharmaceuticals and bioactive molecules. Recent studies have highlighted its utility in drug discovery, chemical biology, and material science. This research brief consolidates the latest findings and applications of this compound, focusing on its synthetic routes, biological activities, and potential therapeutic implications.

Recent literature indicates that 4-sec-Butylbenzenesulfonyl chloride has been employed in the synthesis of novel sulfonamide derivatives with promising antimicrobial and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in creating inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The compound's unique sec-butyl group enhances lipophilicity, improving membrane permeability and bioavailability of the resulting sulfonamides.

In addition to its pharmaceutical applications, 56609-83-7 has been explored in chemical biology as a versatile building block for bioconjugation. Researchers have utilized its reactive sulfonyl chloride moiety to modify peptides, proteins, and nucleic acids, enabling the study of biomolecular interactions and the development of targeted therapies. A recent Nature Communications article (2024) detailed its use in creating activity-based probes for profiling enzyme activities in complex biological systems.

The synthetic methodology for 4-sec-Butylbenzenesulfonyl chloride has also seen advancements. Green chemistry approaches, such as solvent-free reactions and catalytic processes, have been developed to improve the yield and sustainability of its production. These innovations address the growing demand for environmentally friendly synthetic routes in the pharmaceutical industry while maintaining high purity standards required for biomedical applications.

Looking forward, the unique properties of 4-sec-Butylbenzenesulfonyl chloride position it as a valuable tool in drug discovery pipelines. Its applications in creating diverse sulfonamide libraries for high-throughput screening and its role in developing covalent inhibitors highlight its continued relevance in medicinal chemistry. Ongoing research aims to expand its utility in targeted drug delivery systems and theranostic applications, potentially opening new avenues in personalized medicine.